![molecular formula C12H10F3N3O2 B1517756 5-ethyl-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid CAS No. 1096934-94-9](/img/structure/B1517756.png)
5-ethyl-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid
Overview
Description
5-Ethyl-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid, also known by its IUPAC name 5-ethyl-2-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid, is a synthetic organic compound used in a variety of scientific research applications. It is a colorless solid, soluble in organic solvents. It is a versatile molecule that can be used as a building block for the synthesis of other compounds.
Scientific Research Applications
Organic Synthesis and Building Blocks
5-ethyl-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid and its derivatives are crucial in organic synthesis, serving as building blocks for various compounds. For example, efficient synthesis methods have been developed for 5-substituted ethyl 1,2,4-triazole-3-carboxylates, highlighting the compound's role in generating important intermediates for further chemical transformations (Khomenko, Doroschuk, & Lampeka, 2016). These intermediates are pivotal for synthesizing peptidomimetics or biologically active compounds, demonstrating the compound's utility in creating structurally diverse and potentially therapeutic molecules (Ferrini et al., 2015).
Lanthanide Metal–Organic Frameworks (MOFs)
The compound has applications in the synthesis of lanthanide metal–organic frameworks (MOFs) for luminescence sensing. Novel 3D lanthanide MOFs based on unsymmetrical triazole-containing tricarboxylic acid ligands have been synthesized, showing selective detection abilities for nitroaromatic compounds and metal ions, which could be useful in environmental monitoring and safety applications (Wang et al., 2016).
Antimicrobial Activities
Derivatives of this compound have been explored for their antimicrobial properties. Research on novel triazole derivatives, including those with modifications to this core structure, has shown promising antimicrobial activity against a range of microorganisms, suggesting potential applications in developing new antimicrobial agents (Demirbas et al., 2004).
Novel Synthesis Methods
Innovative synthetic approaches have been developed utilizing the compound or its related structures. For example, a one-pot three-component reaction involving triazoles has been established for synthesizing 1-aryl-5-trifluoromethyl–1,4,5-trisubstituted 1,2,3-triazoles, demonstrating the compound's versatility in facilitating complex chemical reactions (Zhang et al., 2013).
properties
IUPAC Name |
5-ethyl-1-[2-(trifluoromethyl)phenyl]triazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F3N3O2/c1-2-8-10(11(19)20)16-17-18(8)9-6-4-3-5-7(9)12(13,14)15/h3-6H,2H2,1H3,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXEGPMSAULRUAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=NN1C2=CC=CC=C2C(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F3N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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